Cas no 2228284-28-2 (1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine)

1-(2-Bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine is a specialized organic compound featuring a brominated thiazole core and a difluorinated cyclobutylmethanamine moiety. Its structural complexity makes it valuable in pharmaceutical and agrochemical research, particularly as a versatile intermediate for synthesizing bioactive molecules. The presence of the 2-bromothiazole group enhances reactivity in cross-coupling reactions, while the 3,3-difluorocyclobutyl unit contributes to metabolic stability and conformational rigidity. This compound is particularly useful in medicinal chemistry for developing novel therapeutics, leveraging its balanced lipophilicity and electronic properties. Its well-defined synthetic route ensures reproducibility, making it a reliable building block for advanced chemical applications.
1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine structure
2228284-28-2 structure
Product Name:1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine
CAS No:2228284-28-2
MF:C8H9BrF2N2S
MW:283.136266469955
CID:6228642
PubChem ID:165798249
Update Time:2025-06-09

1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine
    • [1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutyl]methanamine
    • EN300-1950797
    • 2228284-28-2
    • Inchi: 1S/C8H9BrF2N2S/c9-6-13-5(1-14-6)7(4-12)2-8(10,11)3-7/h1H,2-4,12H2
    • InChI Key: BCALHSDLMSMHRZ-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)C1(CN)CC(C1)(F)F

Computed Properties

  • Exact Mass: 281.96379g/mol
  • Monoisotopic Mass: 281.96379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.2Ų

1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine Pricemore >>

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Additional information on 1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine

Research Brief on 1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine (CAS: 2228284-28-2)

1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine (CAS: 2228284-28-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole and difluorocyclobutyl structural motifs, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in drug discovery, particularly in the context of kinase inhibition and central nervous system (CNS) disorders.

The synthesis of 1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine involves a multi-step process, including the construction of the difluorocyclobutyl ring and subsequent functionalization with the bromothiazole moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its reactivity, stability, and compatibility with various coupling reactions, which are critical for its incorporation into larger drug molecules.

Pharmacological studies have revealed that this compound exhibits notable activity as a kinase inhibitor, particularly against specific tyrosine kinases implicated in cancer and inflammatory diseases. Its unique structural features, including the difluorocyclobutyl group, contribute to enhanced binding affinity and selectivity. Additionally, preliminary in vitro and in vivo studies suggest that it may have applications in CNS disorders due to its ability to cross the blood-brain barrier (BBB), a property attributed to its lipophilic and low molecular weight characteristics.

In the context of drug discovery, 1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine has been utilized as a building block for the development of novel therapeutic agents. For example, it has been incorporated into PROTACs (Proteolysis Targeting Chimeras) and other bifunctional molecules designed to target disease-related proteins for degradation. The bromothiazole moiety, in particular, serves as a versatile handle for further derivatization, enabling the exploration of diverse chemical space.

Despite its promising potential, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Researchers are actively investigating strategies to improve its metabolic stability, reduce off-target effects, and enhance its therapeutic index. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinically relevant candidates.

In conclusion, 1-(2-bromo-1,3-thiazol-4-yl)-3,3-difluorocyclobutylmethanamine (CAS: 2228284-28-2) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and versatile applications make it a compound of significant interest for future research. Continued exploration of its pharmacological potential and synthetic utility will likely yield new insights and opportunities for therapeutic development.

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